Cas no 156724-55-9 (3-Piperidinecarboxylicacid, 1-[2-(methylphenylamino)ethyl]-4-[(1-oxopropyl)phenylamino]-, methylester)

• Product name: 3-Piperidinecarboxylicacid, 1-[2-(methylphenylamino)ethyl]-4-[(1-oxopropyl)phenylamino]-, methylester
• CAS No: 156724-55-9
• MF: C₂₅H₃₃N₃O₃
• MW: 423.547826528549
• CID: 168045
• PubChem ID: 3074357

3-Piperidinecarboxylicacid, 1-[2-(methylphenylamino)ethyl]-4-[(1-oxopropyl)phenylamino]-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-[2-(methylphenylamino)ethyl]-4-[(1-oxopropyl)phenylamino]-, methylester
• methyl 1-[2-(N-methylanilino)ethyl]-4-(N-propanoylanilino)piperidine-3-carboxylate
• 156724-55-9
• DTXSID50935515
• 3-Piperidinecarboxylic acid, 1-(2-(methylphenylamino)ethyl)-4-((1-oxopropyl)phenylamino)-, methyl ester
• Methyl 1-(2-(-methylphenylamino)ethyl)-4-((1-oxopropyl)phenylamino)-3-piperidinecarboxylate
• Methyl 1-{2-[methyl(phenyl)amino]ethyl}-4-[phenyl(propanoyl)amino]piperidine-3-carboxylate

• Inchi： InChI=1S/C25H33N3O3/c1-4-24(29)28(21-13-9-6-10-14-21)23-15-16-27(19-22(23)25(30)31-3)18-17-26(2)20-11-7-5-8-12-20/h5-14,22-23H,4,15-19H2,1-3H3
• InChI Key： HCDUIWSUWHCDFN-UHFFFAOYSA-N
• SMILES： COC(C1CN(CCN(C2=CC=CC=C2)C)CCC1N(C1=CC=CC=C1)C(CC)=O)=O

Computed Properties

• Exact Mass: 423.25239
• Monoisotopic Mass: 423.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.148
• Boiling Point: 552.3°Cat760mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.587
• PSA: 53.09